Cas no 566198-38-7 (3-(4-Carboxypyridin-2-yl)benzaldehyde)
566198-38-7 structure
Product Name:3-(4-Carboxypyridin-2-yl)benzaldehyde
CAS No:566198-38-7
MF:C13H9NO3
MW:227.215463399887
MDL:MFCD18316830
CID:945676
PubChem ID:12028319
Update Time:2025-09-21
3-(4-Carboxypyridin-2-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Carboxypyridin-2-yl)benzaldehyde
- 2-(3-formylphenyl)pyridine-4-carboxylic acid
- 2-(3-FORMYLPHENYL)ISONICOTINIC ACID
- 3-(4-CARBOXY(PYRIDIN-2-YL))BENZALDEHYDE
- MFCD18316830
- 566198-38-7
- 2-(3-Formylphenyl)isonicotinic acid, 95%
- SCHEMBL15329552
- DTXSID30476077
-
- MDL: MFCD18316830
- Inchi: 1S/C13H9NO3/c15-8-9-2-1-3-10(6-9)12-7-11(13(16)17)4-5-14-12/h1-8H,(H,16,17)
- InChI Key: IJEUBMNQLCVRIY-UHFFFAOYSA-N
- SMILES: OC(C1C=CN=C(C=1)C1C=CC=C(C=O)C=1)=O
Computed Properties
- Exact Mass: 227.05800
- Monoisotopic Mass: 227.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 67.3Ų
Experimental Properties
- PSA: 67.26000
- LogP: 2.25930
3-(4-Carboxypyridin-2-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB323275-5 g |
2-(3-Formylphenyl)isonicotinic acid, 95%; . |
566198-38-7 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB323275-5g |
2-(3-Formylphenyl)isonicotinic acid, 95%; . |
566198-38-7 | 95% | 5g |
€1159.00 | 2025-04-17 |
3-(4-Carboxypyridin-2-yl)benzaldehyde Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
566198-38-7 (3-(4-Carboxypyridin-2-yl)benzaldehyde) Related Products
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